![molecular formula C10H19NO4 B133669 Boc-N,2-dimethylalanine CAS No. 146000-39-7](/img/structure/B133669.png)
Boc-N,2-dimethylalanine
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Overview
Description
Boc-N,2-dimethylalanine (Boc-DMA) is an amino acid derivative that has been widely used in peptide synthesis and a variety of scientific research applications. Boc-DMA is a synthetic molecule that is structurally similar to the naturally occurring amino acid, alanine, but has a methyl group attached to the nitrogen atom of the backbone. This small structural difference gives Boc-DMA unique properties that make it a versatile and useful molecule for scientific research.
Scientific Research Applications
Synthetic Applications in Peptidomimetics
Boc-N,2-dimethylalanine derivatives are extensively used in the synthesis of peptidomimetics. For instance, a study reported a rapid synthesis method for Boc-2',6'-dimethyl-l-tyrosine and its derivatives, which are incorporated into opioid peptidomimetics. These compounds, due to their unnatural amino acid structure, show superior potency at opioid receptors, demonstrating their utility in the development of synthetic opioid ligands (Aaron M. Bender et al., 2015).
Green Chemistry in Amine Protection
In another research application, Boc (Di-tert-butyl dicarbonate) is utilized as a protecting agent for secondary amine in substituted pyrazole derivatives. This study highlights a green approach using Polyethylene glycols-400 and Boc as catalysts, aiming at the synthesis of anticancer compounds. This methodology offers a high yield with fewer side products, marking an advancement in synthetic chemistry (2020).
Materials Science and Photocatalysis
Moreover, compounds like (BiO)2CO3 (BOC) have attracted attention in materials science, especially in photocatalysis for environmental and energy applications. BOC-based materials are investigated for their photocatalytic properties, with modifications aimed at enhancing visible light absorption and utilization. These advancements indicate the potential of BOC-based systems in photocatalysis and environmental remediation (Zilin Ni et al., 2016).
Organocatalysis and Chemical Sensing
This compound derivatives are also found in organocatalysis applications. For example, 1-alkyl-3-methylimidazolium cation-based ionic liquids, catalyzing N-tert-butyloxycarbonylation of amines, demonstrate excellent chemoselectivity. This highlights the role of Boc derivatives in facilitating efficient and selective chemical transformations (A. Sarkar et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methyl-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO4/c1-9(2,3)15-8(14)11(6)10(4,5)7(12)13/h1-6H3,(H,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPDLITGXUYMJEC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N(C)C(C)(C)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10370483 |
Source
|
Record name | Boc-N,2-dimethylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370483 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
146000-39-7 |
Source
|
Record name | Boc-N,2-dimethylalanine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10370483 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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